11-benzoyl-4-[(1-ethyl-1H-imidazol-2-yl)methyl]-1,8-dioxa-4,11-diazaspiro[5.6]dodecane

• IUPAC Name: [4-[(1-ethylimidazol-2-yl)methyl]-1,11-dioxa-4,8-diazaspiro[5.6]dodecan-8-yl]-phenylmethanone
• InChI: InChI=1S/C21H28N4O3/c1-2-24-9-8-22-19(24)14-23-10-13-28-21(15-23)16-25(11-12-27-17-21)20(26)18-6-4-3-5-7-18/h3-9H,2,10-17H2,1H3
• InChI Key: RVOXKGFTJJMQIL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CN2CCOC3(C2)CN(CCOC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds can be analyzed using various techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Imidazole-containing compounds can undergo a variety of chemical reactions. For example, benzoylated products were synthesized by the benzoylation of substituted phenols under low temperature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole-containing compounds can vary widely depending on the specific compound. For example, some compounds may be irritants or sensitizers.

Future Directions

The future directions for research into imidazole-containing compounds are likely to continue to focus on their potential for drug development, given their broad range of chemical and biological properties.